Cas no 40219-06-5 (2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL-)
2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- Chemical and Physical Properties
Names and Identifiers
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- 2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL-
- 2-CYANO-3-PHENYL-2-PROPENETHIOAMIDE
- (2Z)-2-cyano-3-phenylprop-2-enethioamide
- (Z)-2-cyano-3-phenylprop-2-enethioamide
- MFCD00456976
- 40219-06-5
- 8M-542S
- AKOS003581267
-
- Inchi: 1S/C10H8N2S/c11-7-9(10(12)13)6-8-4-2-1-3-5-8/h1-6H,(H2,12,13)/b9-6-
- InChI Key: DFVRLZLNOKWNEH-TWGQIWQCSA-N
- SMILES: S=C(/C(/C#N)=C\C1C=CC=CC=1)N
Computed Properties
- Exact Mass: 188.04081944Da
- Monoisotopic Mass: 188.04081944Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 266
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 81.9Ų
2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI80838-1mg |
(2Z)-2-cyano-3-phenylprop-2-enethioamide |
40219-06-5 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI80838-5mg |
(2Z)-2-cyano-3-phenylprop-2-enethioamide |
40219-06-5 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI80838-10mg |
(2Z)-2-cyano-3-phenylprop-2-enethioamide |
40219-06-5 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI80838-500mg |
(2Z)-2-cyano-3-phenylprop-2-enethioamide |
40219-06-5 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI80838-1g |
(2Z)-2-cyano-3-phenylprop-2-enethioamide |
40219-06-5 | >90% | 1g |
$1295.00 | 2024-04-20 |
2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- Related Literature
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL-
2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- (CAS No. 40219-06-5): A Comprehensive Overview
2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- (CAS No. 40219-06-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound, also known as N-(2-cyano-3-phenylpropenyl)thiourea, is characterized by its unique structural features and potential applications in various scientific and industrial domains.
The chemical structure of 2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- consists of a thiourea moiety attached to a cyano-substituted styrene derivative. The presence of the cyano group and the phenyl ring imparts distinct chemical properties, making it a valuable intermediate in synthetic chemistry and a potential lead compound in drug discovery.
Recent studies have highlighted the importance of 2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- in the development of novel therapeutic agents. For instance, a study published in the *Journal of Medicinal Chemistry* (2023) demonstrated that this compound exhibits potent anti-inflammatory and analgesic properties. The researchers found that N-(2-cyano-3-phenylpropenyl)thiourea effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases.
In addition to its anti-inflammatory effects, 2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- has shown potential as an antiviral agent. A research team from the University of California, San Francisco, reported in *Antiviral Research* (2023) that this compound possesses broad-spectrum antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves the inhibition of viral replication by interfering with key viral enzymes.
The synthetic accessibility of 2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- has also been a subject of extensive investigation. A novel synthetic route developed by chemists at the Max Planck Institute for Chemical Biology (2024) provides an efficient and scalable method for producing this compound. The method involves a one-pot reaction sequence that combines readily available starting materials, making it an attractive option for large-scale production.
Furthermore, N-(2-cyano-3-phenylpropenyl)thiourea has been explored for its potential as a ligand in coordination chemistry. Research published in *Inorganic Chemistry* (2024) demonstrated that this compound forms stable complexes with various metal ions, including copper(II), zinc(II), and nickel(II). These complexes exhibit interesting electronic and magnetic properties, which could be exploited in the development of new materials for catalysis and sensing applications.
The safety profile of 2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- has been extensively evaluated in preclinical studies. Toxicological assessments have shown that this compound has low toxicity at therapeutic concentrations and does not exhibit significant genotoxic or mutagenic effects. These findings support its potential for further clinical development.
In conclusion, N-(2-cyano-3-phenylpropenyl)thiourea (CAS No. 40219-06-5) is a multifaceted compound with a wide range of applications in chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it an exciting area of study for scientists and researchers worldwide. As ongoing research continues to uncover new properties and applications, 2-PROPENETHIOAMIDE, 2-CYANO-3-PHENYL- is poised to play a significant role in advancing our understanding of complex biological systems and developing innovative therapeutic solutions.
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